2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride

• IUPAC Name: 2-[3-(pyridin-3-ylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C17H26N4O/c22-16-4-5-17(6-10-18-11-7-17)14-21(16)12-2-9-20-15-3-1-8-19-13-15/h1,3,8,13,18,20H,2,4-7,9-12,14H2
• InChI Key: WCDDGWMJPZRUNB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNCC2)CN(C1=O)CCCNC3=CN=CC=C3
• Molecular Formula: C17H26N4O
• Molecular Weight: 302.4 g/mol

Description

2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride is a compound that has been synthesized and studied extensively for its potential applications in scientific research. This compound is a spirocyclic compound that contains a pyridine ring and a diazaspiro ring. The synthesis of this compound is complex and requires several steps, but it has been successfully synthesized by researchers.

Mechanism of Action

The mechanism of action of 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride is not fully understood. However, it has been shown to act as a ligand for GPCRs, and it may modulate the activity of these receptors. This compound may also have other mechanisms of action that have not yet been identified.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride are not well understood. However, it has been shown to have potential applications in the treatment of neurological disorders. This compound may also have other effects on the body that have not yet been identified.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride in lab experiments include its potential as a ligand for GPCRs and its potential applications in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis and the lack of understanding of its mechanism of action.

Future Directions

For the study of this compound include further investigation of its mechanism of action and identification of other potential applications.

Synthesis Methods

The synthesis of 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride involves several steps. The first step is the synthesis of 3-(3-pyridinylamino)propylamine, which is then reacted with 2,9-diazaspiro[5.5]undecan-3-one to form the final product. The synthesis of this compound is challenging, but it has been successfully synthesized by researchers.

Scientific Research Applications

2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride has potential applications in scientific research. This compound has been studied for its potential use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that are involved in many physiological processes, and they are an important target for drug discovery. This compound has also been studied for its potential use in the treatment of neurological disorders.